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Compound of Interest

Compound Name: 2-(4-Bromofuran-2-yl)pyridine

CAS No.: 828929-09-5

Cat. No.: B8613902

Get Quote

Executive Summary & Chemical Architecture
The Convergence of Two Privileged Scaffolds In the landscape of medicinal chemistry,

"hybridization" is a strategic approach to overcome drug resistance and improve

pharmacokinetic profiles. The fusion or linking of furan (a five-membered oxygen heterocycle)

and pyridine (a six-membered nitrogen heterocycle) creates a unique pharmacophore.

Pyridine: Acts as a hydrogen bond acceptor, modulating solubility and interacting with

biological targets like kinases and tubulin.

Furan: Serves as a lipophilic spacer or bioisostere for phenyl rings, though it carries a

metabolic liability that requires precise structural tuning.

This guide analyzes the furo[3,2-c]pyridine and furo[2,3-c]pyridine isomeric systems, focusing

on their potent anticancer and antimicrobial profiles.
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To understand the biological activity, one must understand the assembly. The synthesis often

dictates the substitution patterns available for Structure-Activity Relationship (SAR)

optimization.

Core Synthetic Strategies
Two primary methodologies dominate the literature for constructing these hybrids:

Intramolecular Cyclization (The Eaton’s Reagent Route):

Precursor: N-(3-furoyl)-amino acids (e.g., derived from L-leucine).[1]

Mechanism:[1][2][3] Friedel–Crafts acylation/cyclization.

Result: Furo[3,2-c]pyridine-4,7-diones.[1] This scaffold is critical for cytotoxic activity.

Multicomponent Reactions (MCRs):

Method: Kabachnik–Fields reaction.[4]

Components: Furfural + Amines + Diethyl phosphite.[4]

Result: Furan-pyridine aminophosphonates, often used for antimicrobial applications.

Visualization: Furo[3,2-c]pyridine Synthesis Workflow
The following diagram illustrates the cyclization pathway used to generate cytotoxic derivatives

(e.g., Compound 4c).
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Figure 1: Synthetic pathway for biologically active furo[3,2-c]pyridine-4,7-dione derivatives.

Pharmacological Profiles: Mechanism & Efficacy[1]
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Anticancer Activity (The Primary Driver)
Recent studies (2020-2024) have highlighted the furo[3,2-c]pyridine scaffold as a potent

cytotoxic agent, particularly against esophageal (KYSE70, KYSE150) and breast (MCF-7)

cancer cell lines.

Mechanistic Pathways
Cell Cycle Arrest: These hybrids frequently arrest cells in the G2/M phase, suggesting

interference with the mitotic machinery.

Apoptosis Induction:

Upregulation: Pro-apoptotic proteins Bax and p53.[2]

Downregulation: Anti-apoptotic protein Bcl-2.

Mitochondrial Dysfunction: Loss of mitochondrial membrane potential (

) triggers the intrinsic apoptotic cascade.

Signaling Inhibition:

Inhibition of the PI3K/Akt/mTOR pathway, a critical survival signaling route in cancer.

Suppression of Wnt/

-catenin signaling, reducing tumor proliferation.
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Compound Class Target Cell Line IC50 Value Key Mechanism

Furo[3,2-c]pyridine-

4,7-dione (4c)
KYSE70 (Esophageal) 0.88 µg/mL

G2/M Arrest,

Apoptosis

Furo[3,2-c]pyridine-

4,7-dione (3e)

KYSE150

(Esophageal)
0.65 µg/mL Tubulin Inhibition

Pyridine-Furan Hybrid

(7)
MCF-7 (Breast) 2.96 µM Pre-G1 Accumulation

Furan-Pyridine

Aminophosphonate
HeLa (Cervical) 6.3 µM PI3K/Akt Suppression

Visualization: Mechanism of Action
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Figure 2: Multi-target mechanism of action for furan-pyridine hybrids in cancer cells.

Antimicrobial & Anti-inflammatory Potential[5][6]
Antifungal: Furan-pyridine aminophosphonates have shown superior activity against

Ilyonectria destructans and Fusarium oxysporum compared to standard antibacterial activity.

Anti-inflammatory: Hybrids exhibit high Inhibition of Albumin Denaturation (IAD), comparable

to ibuprofen. This suggests potential in treating rheumatoid arthritis by stabilizing lysosomal

membranes.

Structure-Activity Relationship (SAR) Analysis
The potency of these hybrids relies on specific structural modifications.

The Furan Ring (Lipophilicity):

Acts as a planar spacer.

Warning: Unsubstituted furan rings are metabolically liable (see Section 5).

The Pyridine Ring (Binding):

Nitrogen atom acts as a critical H-bond acceptor for kinase hinge regions.

Alkyl Linkers & Halogens:

Bromo-alkyl chains (e.g., 3-bromopropyl) attached to the furan/pyridine core significantly

enhance cytotoxicity. The alkyl chain length modulates lipophilicity (LogP), with 3-4 carbon

chains often being optimal for membrane penetration.

Isobutyl Group (Position 6):

Derived from Leucine, this group provides steric bulk and hydrophobic interaction, crucial

for fitting into the hydrophobic pockets of enzymes like Topoisomerase II.

Visualization: SAR Map
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Figure 3: Structure-Activity Relationship (SAR) map highlighting key pharmacophores.

Critical Safety Analysis: The Furan Liability
Scientific Integrity Note: While furan hybrids show promise, the furan ring itself is a structural

alert in drug design.

Metabolic Activation: Cytochrome P450 enzymes (specifically CYP2E1) can oxidize the furan

ring to cis-2-butene-1,4-dial, a reactive aldehyde.

Toxicity: This metabolite can alkylate proteins and DNA, leading to hepatotoxicity.

Mitigation Strategy: Medicinal chemists must substitute the furan ring (e.g., with ester or

amide groups) or use benzofuran analogs to block the metabolic oxidation sites while

retaining the geometric benefits of the scaffold.
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Protocol: Synthesis of Furo[3,2-c]pyridine-4,7-dione
(Compound 4c)
Reagents: 3-Furan-carboxylic acid, L-Leucine, Thionyl chloride (SOCl2), Eaton's Reagent

(P2O5/MeSO3H).

Acyl Chloride Formation: Reflux 3-furan-carboxylic acid with SOCl2 at 75°C for 3 hours.

Evaporate excess SOCl2.

Amide Coupling: Dissolve L-Leucine in DCM/NaOH. Add the acyl chloride dropwise at 0°C.

Stir at RT for 4 hours. Acidify to precipitate N-(3-furancarbonyl)-L-leucine.

Cyclization: Mix the intermediate with Eaton's reagent. Heat to 110°C for 2 hours.

Workup: Quench with ice water. Extract with Ethyl Acetate. Purify via column

chromatography (Hexane:EtOAc 4:1).

Validation: Confirm structure via 1H-NMR (look for furan protons at

7.7, 6.4 ppm) and Mass Spec.

Protocol: MTT Cytotoxicity Assay
Seeding: Seed KYSE70 cells (4 × 10^4 cells/well) in 96-well plates. Incubate for 24h.

Treatment: Add hybrid compounds at varying concentrations (0.1 - 100 µg/mL). Include

DMSO control.

Incubation: Incubate for 48 hours at 37°C, 5% CO2.

Development: Add 20 µL MTT solution (5 mg/mL). Incubate 4h. Dissolve formazan crystals in

DMSO.

Readout: Measure absorbance at 490 nm. Calculate IC50 using non-linear regression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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